Cas no 2229339-22-2 (2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229339-22-2
• MF: C₁₁H₁₁FO₄
• MW: 226.201047182083
• CID: 6593295
• PubChem ID: 165968768
• Update Time: 2025-10-28

2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(3-fluoro-2-hydroxyphenyl)cyclopropyl]-2-hydroxyacetic acid
• 2229339-22-2
• EN300-1801202

• Inchi： 1S/C11H11FO4/c12-7-3-1-2-6(8(7)13)11(4-5-11)9(14)10(15)16/h1-3,9,13-14H,4-5H2,(H,15,16)
• InChI Key： UINYFCMRSJLMHC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 226.06413699g/mol
• Monoisotopic Mass: 226.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic Acid (CAS No: 2229339-22-2)

2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid, identified by its CAS number 2229339-22-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropyl ring fused with an acetic acid derivative, further functionalized with a fluoro-substituted phenolic moiety. The structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the design of novel therapeutic agents.

The presence of the 3-fluoro-2-hydroxyphenyl group is particularly noteworthy, as fluorine substitution often enhances the metabolic stability and binding affinity of pharmaceutical compounds. This modification can significantly influence the pharmacokinetic properties of the molecule, making it an attractive scaffold for drug discovery. Additionally, the cyclopropyl group introduces rigidity to the molecular structure, which can be beneficial in optimizing interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. The 2-hydroxyacetic acid moiety in this compound suggests potential bioactivity related to its ability to modulate metabolic pathways. Preliminary studies have indicated that derivatives of this class of compounds may exhibit inhibitory effects on key enzymes implicated in disease progression.

One of the most compelling aspects of 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid is its versatility in chemical modification. Researchers can readily introduce additional functional groups or alter existing ones to tailor the pharmacological properties of the molecule. This flexibility has enabled scientists to explore a wide range of potential applications, from antiviral and antibacterial agents to drugs targeting neurological disorders.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid. These techniques allow for rapid evaluation of molecular interactions and pharmacokinetic profiles, thereby streamlining the drug discovery pipeline. The integration of machine learning algorithms has further enhanced the ability to predict biological activity, making it possible to prioritize compounds for experimental validation.

The synthesis of 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate molecular frameworks. These advancements have not only improved yield but also reduced the environmental impact of synthetic processes.

From a biochemical perspective, the fluoro-substituted phenol group is known to exhibit strong hydrogen bonding capabilities, which can be exploited to enhance binding affinity with biological targets. This property is particularly valuable in designing molecules that require precise interactions within cellular environments. Additionally, the hydroxyl groups present in the molecule contribute to its solubility and reactivity, making it amenable to further derivatization and functionalization.

The potential therapeutic applications of 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid are vast and varied. In oncology research, for instance, compounds with similar structural motifs have shown promise as inhibitors of kinases and other enzymes overexpressed in cancer cells. Similarly, in inflammatory diseases, modulation of metabolic pathways by such molecules could lead to novel anti-inflammatory therapies.

In conclusion, 2-1-(3-fluoro-2-hydroxyphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No: 2229339-22-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential bioactivity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.